Cas no 1805303-29-0 (2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805303-29-0
• MF: C₇H₃ClF₅N
• MW: 231.550438165665
• CID: 4926067
• Update Time: 2025-10-05

2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5N/c8-5-4(7(11,12)13)3(6(9)10)1-2-14-5/h1-2,6H
• InChI Key： XAQLUDPMVDAZAV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Research Briefing on 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805303-29-0)

2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805303-29-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly those targeting pest control and disease management. Recent studies have highlighted its potential in the development of novel active ingredients due to its unique structural and electronic properties conferred by the difluoromethyl and trifluoromethyl groups.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine as a precursor in the synthesis of next-generation fungicides. The study demonstrated that derivatives of this compound exhibited enhanced binding affinity to fungal cytochrome P450 enzymes, leading to improved efficacy against resistant strains. The incorporation of fluorine atoms was found to significantly increase the metabolic stability and bioavailability of the resulting fungicides.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of covalent inhibitors for kinase targets. The electrophilic nature of the chloro and difluoromethyl groups enabled the formation of stable adducts with cysteine residues in the kinase active site, providing a new strategy for targeting previously undruggable kinases. The study underscored the versatility of 1805303-29-0 in medicinal chemistry applications.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route using continuous flow chemistry, which reduced the environmental impact compared to traditional batch processes. This innovation is expected to facilitate broader adoption of the compound in industrial applications.

Looking ahead, researchers are investigating the potential of 1805303-29-0 in the development of novel antiviral agents. Preliminary results from a 2024 study suggest that fluorinated pyridine derivatives may exhibit potent activity against RNA viruses by interfering with viral replication machinery. Further optimization and preclinical testing are underway to validate these findings.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805303-29-0) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique properties and broad applicability make it a compound of significant interest for future drug discovery and agrochemical development efforts. Continued research into its synthetic pathways and biological activities is expected to yield further innovations in these fields.